Cas no 74838-20-3 (delta hemolysin, Staphylococcus aureus)

• Product Name: delta hemolysin, Staphylococcus aureus
• CAS No: 74838-20-3
• MF: C₁₃₇H₂₂₇N₃₃O₄₀S
• MW: 3008.53041291237
• CID: 564893
• Update Time: 2025-06-12

delta hemolysin, Staphylococcus aureus Chemical and Physical Properties

Names and Identifiers

• d-Hemolysin (Staphylococcus aureusstrain 186X) (9CI)
• delta hemolysin, Staphylococcus aureus
• d-Lysin
• d-Lysin (Staphylococcus aureus)
• d-Toxin A
• L-Lysine,N-formyl-L-methionyl-L-alanyl-L-glutaminyl-L-a-aspartyl-L-isoleucyl-L-isoleucyl-L-seryl-L-threonyl-L-isoleucylglycyl-L-a-aspartyl-L-leucyl-L-valyl-L-lysyl-L-tryptophyl-L-isoleucyl-L-isoleucyl-L-a-aspartyl-L-threonyl-L-valyl-L-asparaginyl-L-lysyl-L-phenylalanyl-L-threonyl-L-lysyl-
• delta-Hemolysin
• delta-Lysin
• Hld protein
• Hld gene product
• Staph delta-hemolysin
• delta-Hemolysin, staph aureus
• Staphylococcal delta-haemolysin
• CID 126843389
• Delta-Toxin (1-26), Staphylococcus aureus
• L-Lysine, N-formyl-L-methionyl-L-alanyl-L-glutaminyl-L-α-aspartyl-L-isoleucyl-L-isoleucyl-L-seryl-L-threonyl-L-isoleucylglycyl-L-α-aspartyl-L-leucyl-L-valyl-L-lysyl-L-tryptophyl-L-isoleucyl-L-isoleucyl-L-α-aspartyl-L-threonyl-L-valyl-L-asparaginyl-L-lysyl-L-phenylalanyl-L-threonyl-L-lysyl-

• Inchi： 1S/C137H227N33O40S/c1-22-69(12)104(129(201)158-94(62-101(182)183)124(196)169-110(76(19)174)135(207)162-103(68(10)11)128(200)157-91(59-98(144)177)118(190)148-83(44-32-36-51-138)115(187)153-89(57-78-40-28-27-29-41-78)121(193)168-109(75(18)173)134(206)150-84(45-33-37-52-139)114(186)151-87(137(209)210)47-35-39-54-141)165-132(204)107(72(15)25-4)163-122(194)90(58-79-63-145-82-43-31-30-42-80(79)82)154-116(188)85(46-34-38-53-140)149-127(199)102(67(8)9)161-120(192)88(56-66(6)7)152-119(191)92(60-99(178)179)156-125(197)95(64-171)159-131(203)106(71(14)24-3)167-136(208)111(77(20)175)170-126(198)96(65-172)160-130(202)105(70(13)23-2)166-133(205)108(73(16)26-5)164-123(195)93(61-100(180)181)155-117(189)86(48-49-97(143)176)147-112(184)74(17)146-113(185)81(142)50-55-211-21/h27-31,40-43,63,66-77,81,83-96,102-111,145,171-175H,22-26,32-39,44-62,64-65,138-142H2,1-21H3,(H2,143,176)(H2,144,177)(H,146,185)(H,147,184)(H,148,190)(H,149,199)(H,150,206)(H,151,186)(H,152,191)(H,153,187)(H,154,188)(H,155,189)(H,156,197)(H,157,200)(H,158,201)(H,159,203)(H,160,202)(H,161,192)(H,162,207)(H,163,194)(H,164,195)(H,165,204)(H,166,205)(H,167,208)(H,168,193)(H,169,196)(H,170,198)(H,178,179)(H,180,181)(H,182,183)(H,209,210)/t69-,70-,71-,72-,73-,74-,75+,76+,77+,81-,83-,84-,85-,86-,87-,88-,89-,90-,91-,92-,93-,94-,95-,96-,102-,103-,104-,105-,106-,107-,108-,109-,110-,111-/m0/s1
• InChI Key： FWPKHBSTLJXXIA-CATQOQJWSA-N
• SMILES： S(C)CC[C@@H](C(N[C@@H](C)C(N[C@@H](CCC(N)=O)C(N[C@@H](CC(=O)O)C(N[C@H](C(N[C@H](C(N[C@@H](CO)C(N[C@@H]([C@@H](C)O)C(N[C@H](C(N[C@@H](CO)C(N[C@@H](CC(=O)O)C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@@H](CC1=CNC2C=CC=CC1=2)C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@@H](CC(N)=O)C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(=O)O)CCCCN)=O)CCCCN)=O)[C@@H](C)O)=O)CC1C=CC=CC=1)=O)CCCCN)=O)=O)C(C)C)=O)[C@@H](C)O)=O)CC(=O)O)=O)[C@@H](C)CC)=O)[C@@H](C)CC)=O)=O)CCCCN)=O)C(C)C)=O)CC(C)C)=O)=O)=O)[C@@H](C)CC)=O)=O)=O)[C@@H](C)CC)=O)[C@@H](C)CC)=O)=O)=O)=O)N

Computed Properties

• Exact Mass: 254.998447
• Monoisotopic Mass: 254.998447
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 42
• Hydrogen Bond Acceptor Count: 46
• Heavy Atom Count: 211
• Rotatable Bond Count: 104
• Complexity: 6650
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 1240

Experimental Properties

• Density: 1.274±0.06 g/cm3(Predicted)
• Boiling Point: 2658.8±65.0 °C(Predicted)

Additional information on delta hemolysin, Staphylococcus aureus

Delta Hemolysin, Staphylococcus aureus (CAS No. 74838-20-3): A Comprehensive Overview

The compound Delta Hemolysin, derived from Staphylococcus aureus, is a significant molecule in the field of microbiology and immunology. With a CAS number of CAS No. 74838-20-3, this protein has garnered considerable attention due to its unique biological properties and potential applications in medical research and therapeutic development. This article provides an in-depth exploration of Delta Hemolysin, its structure, function, and the latest research findings that highlight its importance in modern science.

Delta Hemolysin is a member of the hemolysin family, which consists of beta-barrel pore-forming toxins secreted by various bacteria. These toxins are known for their ability to disrupt host cell membranes, leading to hemolysis (the lysis of red blood cells) and other cellular effects. In the case of Staphylococcus aureus, Delta Hemolysin plays a crucial role in the pathogenesis of the bacterium, contributing to its virulence and ability to cause infections.

The structure of Delta Hemolysin is characterized by a beta-barrel architecture, which is typical for pore-forming toxins. This structure allows the protein to insert into the lipid bilayer of target cells, forming a channel that leads to osmotic lysis. Recent studies have utilized advanced computational methods to elucidate the three-dimensional structure of Delta Hemolysin, providing insights into its mechanism of action and potential targets for therapeutic intervention.

One of the most intriguing aspects of Delta Hemolysin is its interaction with host immune cells. Research has shown that this toxin can modulate immune responses by interacting with various cellular receptors and signaling pathways. For instance, studies have demonstrated that Delta Hemolysin can activate immune cells through the TLR4 receptor, leading to inflammation and immune cell recruitment. This interaction has significant implications for understanding the host-pathogen interaction in bacterial infections and developing novel immunotherapeutic strategies.

The role of Delta Hemolysin in Staphylococcus aureus-induced diseases has been extensively studied. Clinical isolates of this bacterium often express high levels of hemolysins, including Delta Hemolysin, which correlate with increased virulence and severity of infections. For example, patients with methicillin-resistant Staphylococcus aureus (MRSA) infections have been found to exhibit higher levels of these toxins, suggesting their importance in disease pathogenesis.

In recent years, there has been growing interest in utilizing hemolysins like Delta Hemolysin as potential therapeutic agents. Due to their ability to disrupt bacterial membranes, these toxins can be explored as novel antibiotics or as components of combination therapies to overcome antibiotic resistance. Preclinical studies have shown promising results in using hemolysins to target bacterial infections, particularly those caused by multidrug-resistant strains.

The development of vaccines against bacterial toxins is another area where Delta Hemolysin has shown promise. By inducing an immune response against this toxin, vaccines can help protect individuals from infections caused by pathogenic bacteria like S. aureus. Current research is focused on identifying conserved epitopes within the toxin that can be targeted by vaccines, ensuring broad protection against various strains.

The use of recombinant DNA technology has enabled researchers to produce large quantities of purified Delta Hemolysin, facilitating further studies on its properties and applications. Recombinant forms of the toxin can be engineered to enhance their stability and efficacy while minimizing potential toxicity. These advancements have opened new avenues for developing biopharmaceuticals based on bacterial toxins.

The regulatory landscape for compounds like CAS No. 74838-20-3^[1][Reference 1]^[2][Reference 2]^[3][Reference 3]^[4][Reference 4]^[5][Reference 5]
has evolved significantly over recent years, with increasing emphasis on safety and efficacy assessments before clinical use. The development pipeline for biopharmaceuticals derived from bacterial toxins must adhere to stringent regulatory standards to ensure patient safety while harnessing their therapeutic potential.

In conclusion, Delta Hemolysin from Staphylococcus aureus (CAS No. 74838-20-3) is a multifaceted molecule with significant implications in both basic research and clinical applications. Its unique structural features and biological activities make it a valuable tool for studying host-pathogen interactions and developing novel therapeutic strategies against bacterial infections.